Cas no 2229603-10-3 (1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine
• CAS No: 2229603-10-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 6444007
• PubChem ID: 165654866
• Update Time: 2025-06-08

1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine
• 2229603-10-3
• EN300-1957951

• Inchi： 1S/C11H14F2N2O2/c1-7-4-3-5-9(15(16)17)8(7)6-11(2,14)10(12)13/h3-5,10H,6,14H2,1-2H3
• InChI Key： OJEDNFSXHUKCCF-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C(=CC=CC=1C)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine

1,1-Difluoro-2-Methyl-3-(2-Methyl-6-Nitrophenyl)Propan-2-Amine: A Comprehensive Overview

1,1-Difluoro-2-Methyl-3-(2-Methyl-6-Nitrophenyl)Propan-2-Amine, also known by its CAS number 2229603-10-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its fluorinated propanamine backbone and a substituted phenyl group, making it a valuable molecule for exploring novel chemical reactions and potential applications.

The molecular structure of 1,1-difluoro and the presence of a nitrophenyl group in the molecule contribute to its distinctive chemical properties. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and pharmaceutical compounds. The fluorine atoms in the molecule play a crucial role in modulating the electronic properties, which can be leveraged in designing new drugs or high-performance polymers.

One of the most significant aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated that the nitrophenyl group can undergo various transformations, such as reduction to form an amino group or further substitution reactions. These transformations open up avenues for creating derivatives with enhanced functionality. For instance, recent work has shown that modifying the nitrophenyl group can lead to compounds with improved bioavailability and pharmacokinetic profiles.

The synthesis of 1,1-difluoro-substituted propanamines has been a focal point of recent investigations. Scientists have developed efficient methodologies to construct this compound, often employing catalytic asymmetric synthesis or microwave-assisted techniques. These advancements not only improve the yield but also reduce the environmental footprint of the synthesis process.

In terms of physical properties, this compound exhibits interesting behavior under different conditions. For example, its melting point and solubility characteristics have been extensively studied to understand its behavior in various solvents and reaction media. These studies are critical for optimizing its use in industrial applications and ensuring safety during handling.

The application of 1,1-difluoro-substituted compounds extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. Recent research has explored the use of this compound as a building block for constructing nanoparticles with tailored properties. Additionally, its role in developing eco-friendly catalysts has been a topic of interest among environmental chemists.

In conclusion, 1,1-difluoro-2-methyl-3-(2-methyl-6-nitrophenyl)propan-2-amine represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing chemical science and technology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.